1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine

• IUPAC Name: [2-[1-[(3,4-difluorophenyl)methyl]piperidin-4-yl]oxyphenyl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C24H28F2N2O2/c25-21-9-8-18(16-22(21)26)17-27-14-10-19(11-15-27)30-23-7-3-2-6-20(23)24(29)28-12-4-1-5-13-28/h2-3,6-9,16,19H,1,4-5,10-15,17H2
• InChI Key: AJGBAPNYBWRDAM-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=CC=C2OC3CCN(CC3)CC4=CC(=C(C=C4)F)F
• Molecular Formula: C24H28F2N2O2
• Molecular Weight: 414.5 g/mol

Description

1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine, also known as DFBP, is a chemical compound that has been widely used in scientific research for its potential therapeutic applications. DFBP is a piperidine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine exerts its effects through the modulation of various neurotransmitters and signaling pathways in the brain. 1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine has been shown to increase the levels of acetylcholine and dopamine in the brain, which can improve cognitive function and alleviate symptoms of neurological disorders. In addition, 1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine can modulate the activity of various enzymes and receptors, including the NMDA receptor and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine has been shown to have a variety of biochemical and physiological effects, including the improvement of cognitive function, the inhibition of cancer cell growth, and the modulation of neurotransmitter levels and signaling pathways in the brain. 1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine has also been shown to have antioxidant and anti-inflammatory effects, which can be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine has several advantages for use in lab experiments, including its high purity and stability, as well as its well-characterized mechanism of action. However, there are also limitations to its use, including its potential toxicity at high doses and the need for further studies to determine its safety and efficacy in human subjects.

Future Directions

There are several future directions for research on 1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine, including the development of new synthesis methods to improve yield and purity, the investigation of its potential therapeutic applications in other diseases, and the optimization of dosing and administration for maximum efficacy and safety. In addition, further studies are needed to elucidate the precise mechanisms of action of 1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine and to determine its potential for use in human subjects.

Synthesis Methods

1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine can be synthesized through various methods, including the reaction of 1-(3,4-difluorobenzyl)piperidine with 4-(2-bromoacetyl)phenol in the presence of potassium carbonate, or the reaction of 4-(2-chloroacetyl)phenoxy)-1-(3,4-difluorobenzyl)piperidine with piperidine-1-carboxylic acid in the presence of triethylamine. These methods have been optimized to provide high yields of 1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine with high purity.

Scientific Research Applications

1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. 1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine has been shown to have neuroprotective effects and can improve cognitive function in animal models of these diseases. In addition, 1-(3,4-difluorobenzyl)-4-[2-(1-piperidinylcarbonyl)phenoxy]piperidine has been studied for its potential use in cancer treatment, as it can inhibit the growth of cancer cells and induce apoptosis.